Cas no 1823816-46-1 (2-(4-Bromo-2-chlorophenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroacetic acid
• CAS No: 1823816-46-1
• MF: C₈H₄BrClF₂O₂
• MW: 285.469967842102
• MDL: MFCD28038808
• CID: 5012613
• PubChem ID: 91926762
• Update Time: 2025-06-26

2-(4-Bromo-2-chlorophenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroacetic acid
• VBXOATUDDWDKGW-UHFFFAOYSA-N
• starbld0024383
• AKOS025212923
• EN300-1931121
• 2-(4-bromo-2-chlorophenyl)-22-difluoroacetic acid
• 1823816-46-1
• A1-60606

• MDL： MFCD28038808
• Inchi： 1S/C8H4BrClF2O2/c9-4-1-2-5(6(10)3-4)8(11,12)7(13)14/h1-3H,(H,13,14)
• InChI Key： VBXOATUDDWDKGW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 283.90513g/mol
• Monoisotopic Mass: 283.90513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroacetic acid

2-(4-Bromo-2-chlorophenyl)-2,2-difluoroacetic Acid: A Comprehensive Overview

The compound with CAS No. 1823816-46-1, commonly referred to as 2-(4-bromo-2-chlorophenyl)-2,2-difluoroacetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a substituted phenyl group attached to a difluoroacetic acid moiety. The presence of multiple halogen atoms (bromine, chlorine, and fluorine) in its structure imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-(4-bromo-2-chlorophenyl)-2,2-difluoroacetic acid in drug discovery and development. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly those with potential antiviral and anticancer properties. The compound's ability to undergo various chemical transformations has made it a versatile precursor in medicinal chemistry.

One of the key aspects of this compound is its stability under diverse reaction conditions. This stability is attributed to the electron-withdrawing effects of the halogen atoms, which enhance the reactivity of the molecule while maintaining its structural integrity. Recent advancements in synthetic methodologies have enabled the efficient production of CAS No. 1823816-46-1, ensuring a reliable supply for research and industrial applications.

The difluoroacetic acid moiety in the molecule plays a crucial role in determining its physical and chemical properties. This moiety contributes to the compound's acidity and solubility characteristics, making it suitable for use in aqueous environments. Additionally, the presence of bromine and chlorine atoms on the phenyl ring enhances the molecule's electronic properties, facilitating interactions with biological targets.

In terms of applications, 2-(4-bromo-2-chlorophenyl)-2,2-difluoroacetic acid has been extensively studied for its potential in agrochemicals and pharmaceuticals. Its ability to inhibit specific enzymes and pathways makes it a promising candidate for developing new drugs targeting metabolic disorders and infectious diseases. Recent research has also explored its role as an intermediate in the synthesis of more complex molecules with enhanced bioavailability.

The synthesis of this compound involves a series of carefully optimized steps, including nucleophilic aromatic substitution and fluorination reactions. These steps are designed to maximize yield while minimizing by-products. The use of advanced catalysts and reaction conditions has further improved the efficiency of these processes.

From an environmental perspective, CAS No. 1823816-46-1 exhibits low toxicity to aquatic organisms under standard testing conditions. However, further studies are required to fully understand its long-term ecological impact and degradation pathways.

In conclusion, 2-(4-bromo-2-chlorophenyl)-2,2-difluoroacetic acid represents a significant advancement in organic chemistry due to its unique structure and versatile applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.